4-Bromo-3-chloro-6,7-dimethoxyquinoline

• Molecular Formula: C11H9BrClNO2
• Molecular Weight: 302.55 g/mol
• IUPAC Name: 4-bromo-3-chloro-6,7-dimethoxyquinoline
• InChI: InChI=1S/C11H9BrClNO2/c1-15-9-3-6-8(4-10(9)16-2)14-5-7(13)11(6)12/h3-5H,1-2H3
• InChI Key: DJVAHKHSZKCCTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=C(C=N2)Cl)Br)OC

Description

4-Bromo-3-chloro-6,7-dimethoxyquinoline is a useful research compound. Its molecular formula is C11H9BrClNO2 and its molecular weight is 302.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

19 g of triphenylphosphine dibromide were added to a solution of 5.39 g of 3-chloro-4-hydroxy-6,7-dimethoxyquinoline in 270 cm3 of acetonitrile, with stirring and at a temperature in the region of 20° C. The reaction mixture was heated at about 80° C. for 8.25 hours. After cooling to a temperature in the region of 20° C., the insoluble material was filtered off. 5.67 g of 4-bromo-3-chloro-6,7-dimethoxyquinoline were obtained in the form of a gray solid.